Cas no 397245-05-5 (1H-Indole-2-carboxylicacid, 7-[[(4-methoxyphenyl)sulfonyl]amino]-)

• Product Name: 1H-Indole-2-carboxylicacid, 7-[[(4-methoxyphenyl)sulfonyl]amino]-
• CAS No: 397245-05-5
• MF: C₁₆H₁₄N₂O₅S
• MW: 346.357762813568
• MDL: MFCD01319295
• CID: 299787
• PubChem ID: 2761133
• Update Time: 2025-06-07

1H-Indole-2-carboxylicacid, 7-[[(4-methoxyphenyl)sulfonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylicacid, 7-[[(4-methoxyphenyl)sulfonyl]amino]-
• 1-(4-PHENOXY-3-SULFOPHENYL)-3-METHYL-2-PYRAZOLIN-5-ONE
• 7-{[(4-Methoxyphenyl)sulfonyl]amino}-1H-indole-2-carboxylic acid
• 7-([(4-methoxyphenyl)sulfonyl]amino)-1h-indole-2-carboxylic acid
• 7-([(4-methoxyphenyl)sulphonyl]amino)-1h-indole-2-carboxylic acid
• 7-[[(4-methoxyphenyl)sulfonyl]amino]-1h-indole-2-carboxylic acid
• 7-{[(4-Methoxyphenyl)sulphonyl]amino}-1H-indole-2-carboxylic acid
• AC1MC495
• Ambpe3000896
• Peakdale1_000982
• SureCN3241125
• AKOS015851881
• XQA24505
• 397245-05-5
• HMS520M14
• DTXSID70375570
• CS-0452112
• 7-[(4-Methoxybenzene-1-sulfonyl)amino]-1H-indole-2-carboxylic acid
• 7-(4-methoxybenzenesulfonamido)-1H-indole-2-carboxylic acid
• 7-((4-Methoxyphenyl)sulfonamido)-1H-indole-2-carboxylic acid
• MFCD01319295
• 7-{[(4-METHOXYPHENYL)SULFONYL]AMINO}-1H-INDOLE-2-CARBOXYLICACID
• SCHEMBL3241125
• 7-[(4-methoxyphenyl)sulfonylamino]-1H-indole-2-carboxylic acid
• 7-(4-Methoxyphenylsulfonamido)-1H-indole-2-carboxylic acid

• MDL： MFCD01319295
• Inchi： 1S/C16H14N2O5S/c1-23-11-5-7-12(8-6-11)24(21,22)18-13-4-2-3-10-9-14(16(19)20)17-15(10)13/h2-9,17-18H,1H3,(H,19,20)
• InChI Key： UJHWOZFZLVVMIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1C=CC=C2C=C(C(=O)O)NC=12)(=O)=O

Computed Properties

• Exact Mass: 346.06242
• Monoisotopic Mass: 346.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 108.49

Additional information on 1H-Indole-2-carboxylicacid, 7-[[(4-methoxyphenyl)sulfonyl]amino]-

Recent Advances in the Study of 1H-Indole-2-carboxylicacid, 7-[[(4-methoxyphenyl)sulfonyl]amino]- (CAS: 397245-05-5)

The compound 1H-Indole-2-carboxylicacid, 7-[[(4-methoxyphenyl)sulfonyl]amino]- (CAS: 397245-05-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings regarding its synthesis, biological activity, and mechanisms of action, as well as its implications for drug development.

Recent studies have focused on the synthesis and optimization of 1H-Indole-2-carboxylicacid derivatives, with CAS: 397245-05-5 serving as a key intermediate. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production for preclinical and clinical studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

In terms of biological activity, 1H-Indole-2-carboxylicacid, 7-[[(4-methoxyphenyl)sulfonyl]amino]- has demonstrated promising results in vitro and in vivo. It has been identified as a potent inhibitor of specific enzymatic pathways involved in inflammatory and oncogenic processes. For instance, recent findings suggest that this compound selectively targets the NF-κB signaling pathway, thereby reducing inflammation and potentially inhibiting tumor growth. These properties make it a candidate for further investigation in the treatment of chronic inflammatory diseases and certain cancers.

Mechanistic studies have elucidated the binding interactions between 1H-Indole-2-carboxylicacid derivatives and their molecular targets. X-ray crystallography and molecular docking simulations have revealed that the sulfonamide group plays a crucial role in stabilizing the compound within the active site of target enzymes. This structural insight is invaluable for the rational design of more potent and selective analogs.

Despite these advancements, challenges remain in the development of 1H-Indole-2-carboxylicacid-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Researchers are currently exploring formulation strategies, including nanoparticle delivery systems, to enhance the pharmacokinetic profile of the compound.

In conclusion, 1H-Indole-2-carboxylicacid, 7-[[(4-methoxyphenyl)sulfonyl]amino]- (CAS: 397245-05-5) represents a promising scaffold for drug discovery. Its multifaceted biological activities and well-characterized synthesis routes position it as a valuable candidate for further development. Continued research efforts are expected to yield more insights into its therapeutic potential and pave the way for clinical applications.